Cas no 186801-36-5 (1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
• CAS No: 186801-36-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD02665151
• CID: 850691
• PubChem ID: 2772327
• Update Time: 2025-04-19

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde
• 1-(pyridin-3-ylmethyl)-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
• 1-(pyridin-3-ylmethyl)pyrrole-2-carbaldehyde
• VITAS-BB TBB000363
• TIMTEC-BB SBB010743
• CHEMBRDG-BB 4003262
• 1-PYRIDIN-3-YLMETHYL-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(3-PYRIDINYLMETHYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE, 1-(3-PYRIDINYLMETHYL)-
• ASINEX-REAG BAS 10144205
• 1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde
• DTXSID90378220
• VS-01837
• 1-(3-pyridylmethyl)pyrrole-2-carbaldehyde
• STK116967
• 186801-36-5
• BBL008152
• SB62422
• CS-0118501
• 1-(3-PYRIDYLMETHYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-Pyridin-3-ylmethyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• MFCD02665151
• SCHEMBL25342233
• AKOS000102067

• MDL： MFCD02665151
• Inchi： 1S/C11H10N2O/c14-9-11-4-2-6-13(11)8-10-3-1-5-12-7-10/h1-7,9H,8H2
• InChI Key： RUHXZRGZYVDLFT-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CC1C=NC=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.592
• PSA: 34.89000
• LogP: 1.74390

1-[(pyridin-3-yl)methyl]-1H-pyrrole-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT